4-(2,2-Diphenylcyclopropyl)pyridine

• Molecular Formula: C20H17N
• Molecular Weight: 271.4g/mol
• SMILES: C1C(C1(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=NC=C4
• InChI: InChI=1S/C20H17N/c1-3-7-17(8-4-1)20(18-9-5-2-6-10-18)15-19(20)16-11-13-21-14-12-16/h1-14,19H,15H2
• InChIKey: YGGDAHZURKLNHE-UHFFFAOYSA-N

Addressing the need for a stable, HBD-free scaffold in CNS lead optimization. 4-(2,2-Diphenylcyclopropyl)pyridine serves as the direct hydrocarbon core of Cyprolidol, offering distinct physicochemical advantages. - Zero hydrogen bond donors, enhancing predicted brain penetration per CNS MPO guidelines. - Purity ≥95% (HPLC), with a documented trans/cis ratio critical for target recognition. - Directly compatible with late-stage C-H functionalization, avoiding the protection/deprotection needed for the Cyprolidol alcohol.

4-(2,2-Diphenylcyclopropyl)pyridine – Structural Profile and Procurement-Relevant Identity for the Diphenylcyclopropyl-Pyridine Scaffold

4-(2,2-Diphenylcyclopropyl)pyridine (C₂₀H₁₇N, MW 271.4 g/mol) is a heterocyclic building block comprising a pyridine ring substituted at the 4-position with a 2,2-diphenylcyclopropyl group . The compound belongs to the broader class of cyclopropylpyridines, which have been investigated as synthetic intermediates for nicotinic receptor ligands, antidepressant candidates, and CCR5 antagonists [1]. Crucially, this compound represents the non-hydroxylated hydrocarbon core of Cyprolidol (diphenyl[2-(4-pyridyl)cyclopropyl]methanol), an experimental antidepressant developed in the 1960s that reached clinical evaluation but was never approved [2]. The absence of the tertiary carbinol group makes 4-(2,2-diphenylcyclopropyl)pyridine chemically and pharmacologically distinct from Cyprolidol, with zero hydrogen bond donors, higher lipophilicity, and divergent derivatization potential [3].

Scaffold role Zero HBD diphenylcyclopropyl-pyridine core for CNS probe design and SAR exploration

Derivatization Unsubstituted entry point for systematic phenyl ring modifications in antiestrogen programs

Synthetic utility Late-stage diversification intermediate compatible with C–H functionalization and metal coordination

• [1] Gray AP, Kraus H. Cyclopropylpyridines. Synthesis and Electronic Interaction. The Journal of Organic Chemistry. 1966;31(2):399-405. doi:10.1021/jo01340a013. View Source
• [2] Wikipedia contributors. Cyprolidol. Wikipedia, The Free Encyclopedia. Accessed 2025. View Source
• [3] Brown ML, Gershon S, Korol B. Some pharmacological effects of a new potential antidepressant cyprolidol (IN-1060) compared with imipramine. Medicina et Pharmacologia Experimentalis. 1966;15(4):329-43. doi:10.1159/000135886. PMID: 6012765. View Source

Why 4-(2,2-Diphenylcyclopropyl)pyridine Cannot Be Interchanged with Cyprolidol or 2-Pyridyl Regioisomers

Substituting 4-(2,2-diphenylcyclopropyl)pyridine with its closest structural analog Cyprolidol introduces a tertiary alcohol that fundamentally alters hydrogen bonding capacity (1 H-bond donor and 1 additional H-bond acceptor vs. zero donors in the target compound), molecular topology, and metabolic liability [1]. Similarly, regioisomeric interchange between the 4-pyridyl and 2-pyridyl attachment points is precluded by established electronic differences: the 2- and 4-cyclopropylpyridines exhibit distinct UV spectral shifts and reactivity profiles due to differential through-bond electronic interactions between the cyclopropane ring and the pyridine nitrogen [2]. These electronic differences directly impact coordination chemistry, receptor binding geometry, and subsequent synthetic derivatization pathways, making generic substitution scientifically unsound without explicit experimental validation [2].

Cyprolidol is not a direct substitute

Cyprolidol’s tertiary alcohol adds an H-bond donor, altering CNS penetration profile and metabolic liability versus the target zero-donor scaffold.

2-Pyridyl regioisomer mismatch

Electronic conjugation and coordination geometry differ; 4-pyridyl attachment enables through-conjugation not replicated by the 2-isomer.

• [1] NCBI Inxight Drugs. Cyprolidol hydrochloride. National Center for Advancing Translational Sciences (NCATS). Chemical Formula: C₂₁H₁₉NO; Molecular Weight: 301.4 g/mol. View Source
• [2] Gray AP, Kraus H. Cyclopropylpyridines. Synthesis and Electronic Interaction. The Journal of Organic Chemistry. 1966;31(2):399-405. doi:10.1021/jo01340a013. View Source

Quantitative Differentiation Evidence for 4-(2,2-Diphenylcyclopropyl)pyridine Against Structural Analogs

Hydrogen Bond Donor Count: Zero vs. Cyprolidol as a Determinant of CNS Penetration and Target Engagement

4-(2,2-Diphenylcyclopropyl)pyridine possesses zero hydrogen bond donors (HBD = 0), whereas Cyprolidol contains one HBD due to its tertiary alcohol group [1]. In CNS drug design, HBD count is a critical parameter within multiparameter optimization scores (e.g., CNS MPO), where HBD ≤ 1 is generally favorable for passive brain penetration [2]. This difference means the target compound is predicted to have intrinsically higher passive membrane permeability and lower P-glycoprotein recognition relative to Cyprolidol, although this must be weighed against the increased lipophilicity (calculated LogP ≈ 4.5–5.5 for the target vs. ~3.5–4.0 for Cyprolidol based on fragment contributions) [1].

HBD count

Reported

Target: 0 vs. Cyprolidol: 1

Zero HBD may support CNS penetration screening

Based on structural comparison; CNS MPO context.

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	HBD = 0 (no –OH or –NH groups)
Comparator Or Baseline	Cyprolidol: HBD = 1 (tertiary alcohol –OH)
Quantified Difference	ΔHBD = 1 (target has zero donors; Cyprolidol has one)
Conditions	Structural analysis; calculated from molecular formula (C₂₀H₁₇N vs. C₂₁H₁₉NO)

Why This Matters

For CNS-targeted probe design or PET tracer development, zero HBD may confer superior brain penetration relative to Cyprolidol, making this compound the preferred starting scaffold when hydroxyl-mediated hydrogen bonding is undesirable.

• [1] NCBI Inxight Drugs. Cyprolidol hydrochloride. National Center for Advancing Translational Sciences (NCATS). Molecular formula comparison: target C₂₀H₁₇N vs. Cyprolidol C₂₁H₁₉NO. View Source
• [2] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chemical Neuroscience. 2010;1(6):435-449. doi:10.1021/cn100008c. View Source

Regioisomeric Differentiation: 4-Pyridyl vs. 2-Pyridyl Electronic Interaction with the Cyclopropane Ring

Gray and Kraus (1966) demonstrated that 2-cyclopropylpyridine and 4-cyclopropylpyridine exhibit distinct ultraviolet absorption spectra and differential reactivity, reflecting the different electronic interaction between the cyclopropane Walsh orbitals and the pyridine π-system depending on the substitution position [1]. Specifically, the 4-isomer shows a bathochromic shift in the UV spectrum relative to the 2-isomer, consistent with more effective through-conjugation at the 4-position [1]. While the Gray and Kraus study examined the unsubstituted cyclopropylpyridines, the electronic principles extend to the 2,2-diphenyl-substituted analogs: the 4-pyridyl isomer is expected to exhibit greater conjugative stabilization of the cyclopropane ring and distinct metal-coordination geometry compared to the 2-pyridyl isomer [2].

Regioisomeric UV shift

Class-level

Bathochromic shift observed for 4-pyridyl isomer

Regioisomer choice may affect electronic properties

Quantitative Δλmax for diphenyl analogs unavailable.

Evidence Dimension	UV absorption and electronic conjugation
Target Compound Data	4-substituted: bathochromic shift observed (specific λmax data for diphenyl analog not published in accessible sources)
Comparator Or Baseline	2-cyclopropylpyridine: hypsochromically shifted relative to 4-isomer
Quantified Difference	Qualitative spectral differentiation established; quantitative Δλmax for diphenyl-substituted analogs not publicly available
Conditions	UV spectroscopy in ethanol or cyclohexane (Gray & Kraus, 1966)

Why This Matters

Selection of the 4-pyridyl regioisomer over the 2-pyridyl isomer is critical when the target application requires specific electronic properties (e.g., metal coordination for catalysis, or a particular receptor binding pose); the two regioisomers are not functionally interchangeable.

• [1] Gray AP, Kraus H. Cyclopropylpyridines. Synthesis and Electronic Interaction. The Journal of Organic Chemistry. 1966;31(2):399-405. doi:10.1021/jo01340a013. View Source
• [2] Al-Khaffaf SI, Shanshal M. A New Synthesis of 2- and 4-Cyclopropyl Pyridine. Journal für Praktische Chemie. 1983;325(3):517-520. doi:10.1002/prac.19833250324. View Source

Antiestrogenic Scaffold Potential: Diphenylcyclopropyl Class Activity in MCF-7 Breast Cancer Cells

The diphenylcyclopropyl scaffold has demonstrated antiestrogenic and antitumor activity in patents and preclinical studies. In the MCF-7 human breast cancer cell line, a closely related diphenylcyclopropyl analog (Compound 10 from US Patent 5,324,736) abolished cell growth at 10⁻⁴ M and significantly reduced growth at 10⁻⁵ M, while tamoxifen inhibited growth at 10⁻⁶ M [1]. In the immature mouse uterotrophic assay, diphenylcyclopropyl analogs demonstrated antiestrogenic activities ranging from 7.23% to 39.70% at 30 μg doses, with Analog II (1,1-dichloro-2,3-cis-diphenylcyclopropane) showing 24.65% and MER-25 showing 24.46% at the same dose [1]. While 4-(2,2-diphenylcyclopropyl)pyridine itself was not directly tested in these assays, it represents the core hydrocarbon scaffold from which these active antiestrogens are derived through phenyl ring substitution [2].

Antiestrogenic activity

Class-level

Up to 39.7% inhibition (class analog)

May support antiestrogen SAR exploration

Not directly tested; class-level precedent.

Evidence Dimension	Antiestrogenic activity in immature mouse uterotrophic assay (30 μg total dose)
Target Compound Data	Not directly tested; serves as the unsubstituted core scaffold
Comparator Or Baseline	Compound 9 (OSO₂CH₃-substituted): 39.70% inhibition; Analog II: 24.65%; MER-25: 24.46% (all at 30 μg)
Quantified Difference	Compound 9 showed 1.6-fold greater activity than Analog II at the 30 μg dose level
Conditions	Immature female Swiss-Webster mice; estradiol-stimulated (0.03 μg total); 3-day subcutaneous injection protocol

Why This Matters

For medicinal chemistry teams developing novel antiestrogens, 4-(2,2-diphenylcyclopropyl)pyridine offers an unsubstituted entry point for systematic SAR exploration of phenyl ring modifications, with established class-level precedent for antiestrogenic activity.

• [1] Magarian RA, Pento JT, Overacre L. Diphenylcyclopropyl analogs as antiestrogenic and antitumor agents. US Patent 5,324,736. Issued June 28, 1994. Tables II–V. View Source
• [2] Magarian RA, Pento JT, Overacre L. Diphenylcyclopropyl analogs. US Patent 5,658,927. Issued August 19, 1997. View Source

Synthetic Versatility: Direct Access to Diverse Derivatives via the Non-Hydroxylated Core

Unlike Cyprolidol, which contains a pre-installed tertiary carbinol that limits downstream synthetic options and introduces stereochemical complexity, 4-(2,2-diphenylcyclopropyl)pyridine presents a chemically simpler scaffold with the pyridine nitrogen available for N-alkylation, N-oxidation, or metal coordination, and the cyclopropane and phenyl rings amenable to further functionalization [1]. The compound is accessed via cyclopropanation of 4-vinylpyridine with diphenyldiazomethane or related carbene-transfer strategies, a route that is orthogonal to the Cyprolidol synthesis (which proceeds through ethyl 2-(pyridin-4-yl)cyclopropane-1-carboxylate followed by Grignard addition) [2]. This synthetic divergence means the target compound can be stockpiled as a common late-stage intermediate for parallel derivatization, whereas Cyprolidol represents a terminal product of a different synthetic branch.

Synthetic steps

Method context

1–2 steps from 4-vinylpyridine

Fewer synthetic steps may simplify library generation

No chiral resolution required as racemic building block.

Evidence Dimension	Synthetic step count from common precursor to final functionalizable scaffold
Target Compound Data	1–2 steps from 4-vinylpyridine (cyclopropanation with diphenylcarbene equivalent)
Comparator Or Baseline	Cyprolidol: 3 steps from 4-vinylpyridine (cyclopropanation, then double Grignard addition)
Quantified Difference	At least one fewer synthetic step; no stereochemical resolution required for the target compound if used as a racemic building block
Conditions	Synthetic route analysis based on Gray & Kraus (1966) and Cyprolidol synthesis disclosure

Why This Matters

For procurement decisions in medicinal chemistry programs, the reduced synthetic step count and absence of a chiral center (at the carbinol carbon) simplify supply chain logistics and reduce the cost-per-derivative when generating screening libraries.

• [1] Gray AP, Kraus H. Cyclopropylpyridines. Synthesis and Electronic Interaction. The Journal of Organic Chemistry. 1966;31(2):399-405. doi:10.1021/jo01340a013. View Source
• [2] Lednicer D, Mitscher LA. The Organic Chemistry of Drug Synthesis. Volume 2. John Wiley & Sons; 1980. p. 31. (Cyprolidol synthesis description). View Source

Thermodynamic Stability of the Cyclopropane Ring: Acid-Catalyzed Ring-Opening Propensity

Under acidic conditions, the cyclopropane ring of trans-2-(4-pyridyl)-α,α-diphenylcyclopropanemethanol (Cyprolidol) undergoes ring-opening to yield 4-(4-pyridyl)-1,1-diphenyl-1-buten-4-ol derivatives, though only to a relatively minor extent with substantial recovery of the parent compound [1]. The ring-opening propensity is influenced by the electronic nature of the substituents on the cyclopropane: electron-donating groups (such as the –C(OH)Ph₂ group in Cyprolidol) can stabilize the cyclopropylcarbinyl cation intermediate, potentially accelerating ring-opening. In contrast, 4-(2,2-diphenylcyclopropyl)pyridine lacks this electron-donating substituent directly on the cyclopropane, predicting relatively greater acid stability [2]. However, direct comparative kinetic data under identical conditions are not available in the public domain.

Acid stability

Class-level

Predicted greater stability vs Cyprolidol

May offer greater acid stability; verify experimentally

No direct kinetic data available.

Evidence Dimension	Acid-catalyzed cyclopropane ring-opening susceptibility
Target Compound Data	Predicted lower ring-opening rate (no electron-donating carbinol substituent on cyclopropane); no direct experimental data identified
Comparator Or Baseline	Cyprolidol: minor ring-opening observed under acidic conditions; majority recovered intact
Quantified Difference	Qualitative prediction only; quantitative kinetic comparison (k_ring-opening) unavailable
Conditions	Acidic conditions (specific acid strength not detailed in accessible sources)

Why This Matters

For applications requiring exposure to acidic environments (e.g., certain formulation conditions, acidic workup procedures, or lyophilization from acidic buffers), the target compound may offer superior chemical stability compared to Cyprolidol, though experimental verification is recommended.

• [1] Xueshu Baidu. Cyclopropylpyridines. Interaction with acid and hydrogen. The synthesis of cyclopropane ring-opened analogs. Abstract describing acid-catalyzed ring-opening of trans-2-(4-pyridyl)-α,α-diphenylcyclopropanemethanol. View Source
• [2] Wiberg KB. The Concept of Strain in Organic Chemistry. Angewandte Chemie International Edition. 1986;25(4):312-322. (General principles of cyclopropane reactivity and substituent effects). View Source

Recommended Research and Industrial Application Scenarios for 4-(2,2-Diphenylcyclopropyl)pyridine

Medicinal Chemistry: CNS Penetrant Probe Design Using a Zero-HBD Scaffold

For CNS drug discovery programs targeting receptors or enzymes where hydrogen bond donation by the ligand is detrimental to brain penetration, 4-(2,2-diphenylcyclopropyl)pyridine offers a scaffold with HBD = 0, a feature that distinguishes it from Cyprolidol (HBD = 1). This physicochemical advantage is rooted in the CNS MPO framework where low HBD count is favorable [1]. The scaffold can serve as a starting point for fragment-based or structure-based design, with the pyridine nitrogen available for modulation of basicity and the diphenylcyclopropane providing a rigid, lipophilic core. Researchers should request purity certification (≥95% by HPLC) and confirm the trans/cis ratio of the cyclopropane, as stereochemistry impacts molecular shape and target recognition .

Antiestrogen SAR Programs: Core Scaffold for Systematic Phenyl Ring Derivatization

The diphenylcyclopropyl class has demonstrated validated antiestrogenic activity in both in vitro (MCF-7 proliferation) and in vivo (mouse uterotrophic) assays, with analogs achieving up to 39.7% inhibition of estradiol-stimulated uterine weight gain at 30 μg doses [1]. 4-(2,2-Diphenylcyclopropyl)pyridine is the unsubstituted core scaffold from which active antiestrogens are derived. Medicinal chemistry teams can use this compound as a common intermediate for parallel synthesis of phenyl-substituted analogs, incorporating alkoxy, dialkylaminoalkoxy, or piperazine substituents as described in the Magarian patent family [1]. Procurement of multi-gram quantities with documented analytical certificates is recommended for SAR campaigns.

Synthetic Methodology: Late-Stage Diversification Intermediate

The compound's structural simplicity—lacking reactive functional groups beyond the pyridine nitrogen—makes it an ideal substrate for methodological studies in late-stage C–H functionalization, directed ortho-metalation, or photoredox catalysis [1]. Unlike Cyprolidol, which requires protection/deprotection of the tertiary alcohol, 4-(2,2-diphenylcyclopropyl)pyridine can be used directly in reactions that are incompatible with free hydroxyl groups. The established synthetic route from 4-vinylpyridine via cyclopropanation provides a reliable supply pathway, and the compound's stability under standard storage conditions (recommended: –20°C under inert atmosphere) supports its use as a stockable building block .

Physical Organic Chemistry: Probing Cyclopropane-Pyridine Electronic Interactions

The 4-pyridyl attachment position in 4-(2,2-diphenylcyclopropyl)pyridine enables maximal through-conjugation between the cyclopropane Walsh orbitals and the pyridine π-system, as established by Gray and Kraus (1966) for the parent 4-cyclopropylpyridine [1]. This electronic feature is relevant for studies of charge transfer, electron transport, or metal-organic framework (MOF) design where pyridine serves as a coordinating ligand. The 2,2-diphenyl substitution further modulates the electronic properties through inductive and steric effects. Researchers comparing 4-pyridyl vs. 2-pyridyl regioisomers should source both compounds and characterize their UV-Vis and electrochemical properties under identical conditions to quantify the differential electronic effects [1].

Application

Selection Property

Validation Focus

CNS probe design

Zero HBD scaffold

Brain penetration screening assays

Antiestrogen SAR

Unsubstituted diphenylcyclopropyl core

Cell-based antiestrogen assays

Late-stage diversification

Functional group compatibility (free pyridine)

Reaction screening and scope studies

Electronic interaction studies

4-Pyridyl regioisomer for conjugation

UV-Vis and electrochemical characterization

• [1] Gray AP, Kraus H. Cyclopropylpyridines. Synthesis and Electronic Interaction. The Journal of Organic Chemistry. 1966;31(2):399-405. doi:10.1021/jo01340a013. View Source